6-(4-Fluorophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidine

• CAS No.: 917758-77-1
• Molecular Formula: C17H15FN4O
• Molecular Weight: 310.33 g/mol
• IUPAC Name: 4-[6-(4-fluorophenyl)pyrido[3,2-d]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C17H15FN4O/c18-13-3-1-12(2-4-13)14-5-6-15-16(21-14)17(20-11-19-15)22-7-9-23-10-8-22/h1-6,11H,7-10H2
• InChI Key: AJURLFOFIZJYSF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC3=C2N=C(C=C3)C4=CC=C(C=C4)F

Description

6-(4-Fluorophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C17H15FN4O and its molecular weight is 310.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidine (56 mg, 0.2 mmol) and morpholine (200 μl) in dioxane (5 ml) was refluxed for 1 hour. After concentration under reduced pressure, the residue was purified by silica gel flash chromatography, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 1:60, yielding the title compound (60 mg, yield 97%) as a white solid which was characterised by its mass spectrum as follows: MS (m/z): 311 ([M+H]+, 100).